N-[4-(Aminomethyl)cyclohexyl]-5-(difluoromethyl)-2-fluorobenzamide;hydrochloride

• IUPAC Name: N-[4-(aminomethyl)cyclohexyl]-5-(difluoromethyl)-2-fluorobenzamide;hydrochloride
• InChI: InChI=1S/C15H19F3N2O.ClH/c16-13-6-3-10(14(17)18)7-12(13)15(21)20-11-4-1-9(8-19)2-5-11;/h3,6-7,9,11,14H,1-2,4-5,8,19H2,(H,20,21);1H
• InChI Key: BCCDPOPDSQQWKH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN)NC(=O)C2=C(C=CC(=C2)C(F)F)F.Cl
• Molecular Formula: C15H20ClF3N2O
• Molecular Weight: 336.78 g/mol

Description

“N-[4-(Aminomethyl)cyclohexyl]-5-(difluoromethyl)-2-fluorobenzamide;hydrochloride” is a chemical compound with the CAS number 2416229-49-5. It is a unique chemical that is offered to early discovery researchers as part of a collection of unique chemicals.

Scientific Research Applications

Synthesis and Characterization of Compounds

• Research on similar compounds involves the synthesis and characterization of molecules with potential applications in fields like materials science and pharmacology. For example, studies have explored the synthesis of semiaromatic polyamides with dicyclohexane units, which show excellent thermal properties and good mechanical properties, indicating potential applications in high-performance materials (Guangming et al., 2016).

Drug Development and Pharmacology

• Some research focuses on the development of novel compounds for therapeutic applications. For instance, fluorine-18-labeled compounds have been synthesized for use as radioligands in PET imaging, providing tools for studying receptor distribution and function in vivo (Lang et al., 1999). This indicates the potential for developing diagnostic or therapeutic agents based on similar chemical frameworks.

Materials Science

• The research also extends to materials science, where compounds with specific structural features are synthesized for their unique properties. For example, the synthesis of organosoluble polyimides based on diamines with cyclohexane cardo groups shows promise for applications requiring materials with excellent solubility, thermal stability, and mechanical properties (Yang, Su, & Hsiao, 2004).

Analytical Chemistry

• In analytical chemistry, compounds are developed for specific reactions or as analytical tools. For instance, the competitive cyclization reaction of hexafluoropropene with 2-aminobenzamide showcases the complex chemistry involved in synthesizing new compounds with potential applications in analytical methods or synthetic chemistry (Nakai, Hassan, & Ishikawa, 1977).